5-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C11H9FN2O2/c1-16-8-2-3-9(10(12)4-8)7-5-13-11(15)14-6-7/h2-6H,1H3,(H,13,14,15)
• InChI Key: RQCUEKALWOOMCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CNC(=O)N=C2)F
• Molecular Formula: C11H9FN2O2
• DSSTOX Substance ID: DTXSID20686820
• Molecular Weight: 220.20 g/mol
• CAS RN: 1111108-21-4

Description

5-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine (5-(2-F4MP)-2-HXP) is a heterocyclic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in various laboratory experiments due to its unique chemical and physical properties. This article will discuss the synthesis method of 5-(2-F4MP)-2-HXP, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Scientific Research Applications

5-(2-F4MP)-2-HXP has a wide range of applications in scientific research. It is used as a catalyst in the synthesis of organic compounds, as a reagent in the synthesis of heterocyclic compounds, and as a ligand in the synthesis of metal complexes. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

5-(2-F4MP)-2-HXP acts as a nucleophile in organic reactions. It is able to react with electrophiles such as alkyl halides, aldehydes, and ketones to form new covalent bonds. The reaction is catalyzed by a base, such as a hydroxide ion, which helps to activate the nucleophile.
Biochemical and Physiological Effects
5-(2-F4MP)-2-HXP has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of several types of cancer cells, as well as having anti-inflammatory and antioxidant effects. It has also been shown to have an effect on the regulation of gene expression, as well as being able to modulate the activity of several enzymes.

Advantages and Limitations for Lab Experiments

5-(2-F4MP)-2-HXP has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of reactions, and it is relatively easy to synthesize. It is also relatively stable, making it suitable for use in long-term experiments. The main limitation of 5-(2-F4MP)-2-HXP is that it is relatively expensive, making it unsuitable for large-scale experiments.

Future Directions

Future research on 5-(2-F4MP)-2-HXP could focus on further exploring its biochemical and physiological effects. Studies could also be done to investigate its potential as a therapeutic agent for various diseases. Additionally, further research could be done to investigate its potential for use as a catalyst in the synthesis of organic compounds. Finally, research could be done to investigate the potential for 5-(2-F4MP)-2-HXP to be used as a reagent in the synthesis of heterocyclic compounds.

Synthesis Methods

5-(2-F4MP)-2-HXP can be synthesized using a reaction between 5-fluoro-2-methoxy-pyrimidine and 2-hydroxy-pyrimidine. The reaction is carried out by reacting the two compounds in a 1:1 molar ratio in a solvent such as acetonitrile or dimethylformamide. The reaction is then heated to a temperature of between 80-100°C for a period of 30 minutes to 1 hour. The reaction mixture is then cooled and the product is isolated by filtration. The purity of the product can be determined by measuring the melting point or by HPLC.